Cas no 2060051-98-9 (1-2-amino-1-(4-bromophenyl)ethylcyclobutane-1-carboxylic acid)

• Product Name: 1-2-amino-1-(4-bromophenyl)ethylcyclobutane-1-carboxylic acid
• CAS No: 2060051-98-9
• MF: C₁₃H₁₆BrNO₂
• MW: 298.175642967224
• MDL: MFCD30487114
• CID: 5163874
• PubChem ID: 137703013
• Update Time: 2025-06-10

1-2-amino-1-(4-bromophenyl)ethylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylic acid, 1-[2-amino-1-(4-bromophenyl)ethyl]-
• 1-2-amino-1-(4-bromophenyl)ethylcyclobutane-1-carboxylic acid

• MDL： MFCD30487114
• Inchi： 1S/C13H16BrNO2/c14-10-4-2-9(3-5-10)11(8-15)13(12(16)17)6-1-7-13/h2-5,11H,1,6-8,15H2,(H,16,17)
• InChI Key： DAWNDYMWQQSFKZ-UHFFFAOYSA-N
• SMILES： C1(C(C2=CC=C(Br)C=C2)CN)(C(O)=O)CCC1

Additional information on 1-2-amino-1-(4-bromophenyl)ethylcyclobutane-1-carboxylic acid

Comprehensive Overview of 1-2-amino-1-(4-bromophenyl)ethylcyclobutane-1-carboxylic acid (CAS No. 2060051-98-9)

In the realm of pharmaceutical and organic chemistry, 1-2-amino-1-(4-bromophenyl)ethylcyclobutane-1-carboxylic acid (CAS No. 2060051-98-9) has emerged as a compound of significant interest due to its unique structural features and potential applications. This cyclobutane-derived carboxylic acid is characterized by the presence of an amino group and a 4-bromophenyl moiety, which contribute to its distinctive chemical and biological properties. Researchers and industry professionals are increasingly exploring its utility in drug discovery, particularly in the development of novel small molecule therapeutics.

The compound's structural complexity, featuring a cyclobutane ring and a branched amino acid side chain, makes it a valuable scaffold for medicinal chemistry. Recent studies highlight its potential as a building block for peptidomimetics or as a chiral intermediate in asymmetric synthesis. Its brominated aromatic ring further enhances its reactivity, enabling diverse cross-coupling reactions—a topic frequently searched in organic synthesis forums and AI-driven drug design platforms. This aligns with the growing demand for sustainable synthetic methods and green chemistry approaches, which are hot topics in 2024.

From a pharmacological perspective, the amino acid derivative nature of this compound suggests potential interactions with biological targets such as enzymes or receptors. While specific mechanisms remain under investigation, its structural resemblance to neurotransmitter analogs has sparked interest in central nervous system (CNS) drug development—a trending area in biotech SEO queries. Notably, the 4-bromophenyl group may influence lipophilicity and blood-brain barrier permeability, critical factors in CNS drug optimization strategies often discussed in research publications.

The synthesis of 1-2-amino-1-(4-bromophenyl)ethylcyclobutane-1-carboxylic acid typically involves multi-step organic reactions, including cyclobutane ring formation and stereoselective amination. Recent advancements in flow chemistry and catalytic asymmetric synthesis—frequently searched terms in chemical engineering databases—have improved its production efficiency. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its high purity, meeting standards for pharmaceutical intermediates. These aspects resonate with industry demands for high-quality reference compounds, as reflected in Google Scholar metrics.

In the context of intellectual property, patents referencing CAS No. 2060051-98-9 indicate its relevance in proprietary drug formulations. The compound's chirality is particularly noteworthy, as enantiopure drugs dominate current FDA approvals—a trend highlighted in pharma industry reports. Furthermore, its potential as a metabolite or prodrug component aligns with searches for drug metabolism and PK/PD studies in academic circles.

Environmental and regulatory considerations for this compound adhere to REACH and ICH guidelines, with no reported ecotoxicological risks under normal handling conditions. Its biodegradability profile is currently under evaluation, coinciding with increased public interest in green pharmaceuticals—a key phrase in sustainability-focused SEO campaigns. Storage recommendations emphasize anhydrous conditions to preserve its chemical stability, a practical concern often raised in laboratory management discussions.

Future research directions for 1-2-amino-1-(4-bromophenyl)ethylcyclobutane-1-carboxylic acid may explore its structure-activity relationships (SAR) through computational modeling—a technique dominating AI-assisted chemistry searches. Collaborative studies between academia and pharmaceutical companies could unlock its potential in targeted therapies, particularly for orphan diseases—a rising topic in biomedical innovation discourse. As personalized medicine gains traction, this compound's modular structure positions it as a candidate for structure-based drug design platforms.